2-((1-isobutyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[5-(4-methylphenyl)-1-(2-methylpropyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C19H23N5OS2/c1-12(2)10-24-16(15-7-5-13(3)6-8-15)9-20-19(24)26-11-17(25)21-18-23-22-14(4)27-18/h5-9,12H,10-11H2,1-4H3,(H,21,23,25)
• InChI Key: ZCJJZTYFABLSBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2CC(C)C)SCC(=O)NC3=NN=C(S3)C
• Molecular Formula: C19H23N5OS2
• Molecular Weight: 401.6 g/mol
• CAS No.: 1207039-07-3

Description

2-((1-isobutyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H23N5OS2 and its molecular weight is 401.55. The purity is usually 95%.
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Scientific Research Applications

Anticancer Screening

• Compounds including derivatives of 2-((1-isobutyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide have shown potent anticancer properties. Specifically, derivatives such as N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds demonstrated significant cytotoxic activities against various cancer cell lines, particularly breast cancer (Abu-Melha, 2021).

Antibacterial Agents

• Derivatives of this compound have been synthesized and found to exhibit significant antibacterial activity. These compounds were structurally characterized and their efficacy as antibacterial agents was confirmed through various spectral analyses (Ramalingam et al., 2019).

Anti-inflammatory and Analgesic Agents

• Novel substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles, related in structure to the compound , were synthesized and evaluated as anti-inflammatory and analgesic agents. These compounds showed promising activities in these fields, with significant in vitro anti-inflammatory activity and analgesic activity noted in some derivatives (Shkair et al., 2016).

Anticholinesterase Activity and Cytotoxicity

• Amide derivatives including elements of the queried compound were synthesized and investigated for their anticholinesterase properties. These compounds showed a range of activities, with some demonstrating potent inhibitory effects on enzyme activity and others showing no significant impact (Altıntop et al., 2012).

Insecticidal Properties

• Derivatives of this compound were synthesized and evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This indicates potential applications in pest control and agricultural protection (Fadda et al., 2017).